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Abuja, Nigeria - The Nigeria Centre for Disease Control (NCDC) has been central to the

nation's efforts in combating infectious disease outbreaks. This in-depth guide explores the

agency's strategic and operational contributions to managing significant epidemics in Nigeria,

including Ebola Virus Disease (EVD), Lassa Fever, Yellow Fever, and COVID-19. It provides

researchers, scientists, and drug development professionals with a comprehensive overview of

the NCDC's methodologies, response frameworks, and the quantitative impact of its

interventions.

The NCDC, established in 2011 and formally recognized by law in 2018, is Nigeria's national

public health institute.[1] Its mandate is to lead the preparedness, detection, and response to

infectious disease outbreaks and public health emergencies.[1] The agency's core functions

include coordinating surveillance systems, developing a network of reference laboratories, and

leading the response to disease outbreaks.[1]

Quantitative Overview of Major Epidemic
Responses
The NCDC's interventions have been critical in mitigating the impact of numerous outbreaks.

The following tables summarize the quantitative data from Nigeria's responses to Ebola, Lassa

Fever, Yellow Fever, and COVID-19.

Ebola Virus Disease (EVD) Outbreak, 2014
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Metric Value Reference

Total Confirmed Cases 20 [2]

Total Deaths 8 [2]

Case Fatality Rate 42.1% [3]

Total Contacts Traced 894 [4]

Lassa Fever Outbreaks (2023, 2024, and 2025)
Year

Suspected
Cases

Confirmed
Cases

Deaths
Case Fatality
Rate (CFR)

2023 (Weeks 1-

15)
4,702 877 152 17%[5]

2024 10,098 1,309 214 16.4%[6]

2025 (as of Oct

5)
8,041 924 172 18.6%[6][7]

Yellow Fever Outbreaks (2017-2019 and 2020)
Period

Suspected
Cases

Confirmed
Cases

Deaths
Case Fatality
Rate (CFR)

Sept 2017 - Sept

2019
7,894 287

Not specified in

search results

2.7% (among all

reported cases)

[8]

2020 (Delta &

Enugu States)
Not specified 4 (initial) Not specified Not specified

COVID-19 Pandemic (as of selected dates)
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Metric Value Date Reference

Total Confirmed

Cases
214,896 Dec 7, 2021 [9]

Total Deaths 2,980 Dec 7, 2021 [9]

Case Fatality Rate 1.4% Dec 7, 2021 [9]

Total Confirmed

Cases
265,105 Sept 25, 2022 [10]

Total Deaths 3,155 Sept 25, 2022 [10]

Case Fatality Rate 1.2% Sept 25, 2022 [10]

Methodologies and Experimental Protocols
The NCDC's response to epidemics is guided by evidence-based public health principles and

methodologies. These protocols are the cornerstone of its efforts to prevent, detect, and control

disease outbreaks.

Epidemiological Surveillance and Contact Tracing
A core component of the NCDC's strategy is a robust surveillance system to detect and monitor

outbreaks. This involves:

Integrated Disease Surveillance and Response (IDSR): Utilizing the existing IDSR system

for effective contact tracing, rapid identification of suspected cases, and laboratory diagnosis.

[11]

Active Case Search: Deploying Rapid Response Teams (RRTs) to affected areas to actively

search for new cases and ensure prompt reporting.[12][13]

Contact Tracing: Meticulous identification and follow-up of all individuals who have been in

contact with a confirmed case. During the 2014 Ebola outbreak, 894 contacts were identified

and monitored.[4]
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Rapid and accurate laboratory diagnosis is crucial for confirming cases and guiding the public

health response. The NCDC has significantly scaled up Nigeria's diagnostic capacity:

National Reference Laboratory: The NCDC's National Reference Laboratory in Abuja and the

Central Public Health Laboratory in Lagos serve as the backbone of the nation's diagnostic

capabilities.[1]

Network of Laboratories: The NCDC has established a network of reference and specialized

laboratories across the country.[1] For instance, during the COVID-19 pandemic, the number

of public health laboratories with testing capacity was expanded to over 70.[14]

Diagnostic Techniques: The specific diagnostic methods employed vary by pathogen and

include:

Reverse Transcription-Polymerase Chain Reaction (RT-PCR): Used for the detection of

viral RNA, such as in the case of Ebola and COVID-19.[4]

Serological Testing: Detection of antibodies (e.g., anti-Ebola virus immunoglobulin G) to

determine past infection.[4]

Case Management and Infection Prevention and Control
(IPC)
The NCDC provides guidance and support for the clinical management of cases and the

implementation of strict infection prevention and control measures:

Isolation and Treatment Centers: The establishment of dedicated isolation and treatment

centers to manage confirmed cases and prevent further transmission.[14]

Training of Healthcare Workers: Conducting training for healthcare workers on case

management, IPC protocols, and the proper use of Personal Protective Equipment (PPE).

[14]

Development of Guidelines: Creating and disseminating national guidelines on the treatment

of epidemic-prone diseases, such as Lassa fever, which include vital IPC measures.[11]

NCDC's Epidemic Response Workflow
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The NCDC's response to an outbreak follows a structured workflow, from initial detection to the

declaration of the end of the outbreak. This process is often coordinated through a Public

Health Emergency Operations Centre (PHEOC).
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Caption: NCDC's generalized workflow for infectious disease outbreak response.
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Multi-Sectoral Collaboration and Coordination
A key aspect of the NCDC's success is its ability to foster multi-sectoral collaboration. The

agency works closely with State Ministries of Health, the World Health Organization (WHO), the

US Centers for Disease Control and Prevention (CDC), and other partners.[11] During the

COVID-19 pandemic, the NCDC operated under the Presidential Task Force on COVID-19,

enabling a whole-of-government approach.[14]

The establishment of Public Health Emergency Operations Centres (PHEOCs) at both the

national and sub-national levels has been instrumental in coordinating response activities.[15]

These centers serve as hubs for communication, resource management, and the coordination

of information during public health events.[15]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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